Cas no 477768-39-1 (Methyl 2-2,6-dinitro-4-(trifluoromethyl)anilino-3,3-dimethylbutanoate)

• Product Name: Methyl 2-2,6-dinitro-4-(trifluoromethyl)anilino-3,3-dimethylbutanoate
• CAS No: 477768-39-1
• CID: 4652242
• Update Time: 2025-06-13

Methyl 2-2,6-dinitro-4-(trifluoromethyl)anilino-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-[2,6-DINITRO-4-(TRIFLUOROMETHYL)ANILINO]-3,3-DIMETHYLBUTANOATE
• Valine, N-[2,6-dinitro-4-(trifluoromethyl)phenyl]-3-methyl-, methyl ester
• Methyl 2-2,6-dinitro-4-(trifluoromethyl)anilino-3,3-dimethylbutanoate

Additional information on Methyl 2-2,6-dinitro-4-(trifluoromethyl)anilino-3,3-dimethylbutanoate

Comprehensive Analysis of Methyl 2-[[2,6-dinitro-4-(trifluoromethyl)anilino]]-3,3-dimethylbutanoate (CAS No. 477768-39-1)

Methyl 2-[[2,6-dinitro-4-(trifluoromethyl)anilino]]-3,3-dimethylbutanoate (CAS No. 477768-39-1) is a specialized organic compound with a unique molecular structure that combines nitro, trifluoromethyl, and ester functional groups. This compound has garnered significant attention in recent years due to its potential applications in agrochemicals, pharmaceuticals, and material science. The presence of the trifluoromethyl group, in particular, enhances its lipophilicity and metabolic stability, making it a valuable intermediate in synthetic chemistry.

The compound's 2,6-dinitro-4-(trifluoromethyl)anilino moiety is a key structural feature that contributes to its reactivity and versatility. Researchers have explored its use in the development of novel herbicides and fungicides, leveraging the electron-withdrawing properties of the nitro and trifluoromethyl groups to enhance biological activity. Additionally, the ester group in Methyl 2-[[2,6-dinitro-4-(trifluoromethyl)anilino]]-3,3-dimethylbutanoate allows for further derivatization, enabling the synthesis of more complex molecules.

In the context of sustainability and green chemistry, Methyl 2-[[2,6-dinitro-4-(trifluoromethyl)anilino]]-3,3-dimethylbutanoate has been studied for its potential to reduce environmental impact. The trifluoromethyl group, for instance, is known to improve the efficiency of agrochemicals, potentially reducing the required dosage and minimizing runoff. This aligns with the growing demand for eco-friendly solutions in agriculture, a topic frequently searched by users interested in sustainable farming practices.

From a synthetic perspective, the compound's 3,3-dimethylbutanoate ester group offers interesting possibilities for catalysis and polymer chemistry. Recent studies have investigated its role in the synthesis of fluorinated polymers, which are prized for their thermal stability and chemical resistance. This has led to increased interest in Methyl 2-[[2,6-dinitro-4-(trifluoromethyl)anilino]]-3,3-dimethylbutanoate as a building block for advanced materials, particularly in industries such as aerospace and electronics.

The compound's CAS No. 477768-39-1 is often searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users frequently inquire about its solubility, stability, and synthetic routes, highlighting the need for detailed technical data. Its compatibility with common organic solvents, such as dimethyl sulfoxide (DMSO) and acetonitrile, makes it a practical choice for laboratory applications.

Another area of interest is the compound's potential in medicinal chemistry. The 2,6-dinitro and trifluoromethyl groups are known to interact with biological targets, prompting investigations into its use as a scaffold for drug discovery. While not yet widely adopted in pharmaceuticals, its structural features make it a candidate for further exploration, particularly in the development of antimicrobial and anti-inflammatory agents.

In summary, Methyl 2-[[2,6-dinitro-4-(trifluoromethyl)anilino]]-3,3-dimethylbutanoate (CAS No. 477768-39-1) is a multifaceted compound with applications spanning agrochemicals, materials science, and drug development. Its unique combination of functional groups, including the trifluoromethyl and 3,3-dimethylbutanoate moieties, underscores its value in synthetic and applied chemistry. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow.